1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride
Overview
Description
1-(4-Chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride (1-CPCD) is an organic compound with a broad range of scientific applications. It is a small molecule that can be used as a building block for other compounds, and it is also used in a variety of research and laboratory experiments.
Scientific Research Applications
1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride has a variety of scientific research applications. It can be used as a building block for other compounds, such as polymers, and it is also used in a variety of laboratory experiments. It has been used in studies of the mechanisms of action of drugs, as well as in studies of the biochemical and physiological effects of drugs. It has also been used in studies of the structure and properties of materials, such as polymers and organic compounds.
Mechanism of Action
The exact mechanism of action of 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride is not fully understood. However, it is believed that it acts as a chelating agent, binding to metal ions and forming complexes. It is also believed to act as an enzyme inhibitor, blocking the activity of certain enzymes.
Biochemical and Physiological Effects
1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride has a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, and it has been found to bind to metal ions and form complexes. It has also been found to have anti-inflammatory and anti-oxidant effects. In addition, it has been found to have neuroprotective effects, and it has been found to have potential anti-cancer effects.
Advantages and Limitations for Lab Experiments
1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride has several advantages for use in laboratory experiments. It is a small molecule, so it is easy to handle and manipulate. It is also relatively stable, so it can be stored for long periods of time without degrading. In addition, it is relatively inexpensive, so it is cost-effective for use in experiments. There are also some limitations to using 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride in laboratory experiments. It is not very soluble in water, so it can be difficult to dissolve in aqueous solutions. In addition, it can be difficult to control the concentration of 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride in a solution, which can affect the accuracy of experiments.
Future Directions
There are a variety of potential future directions for 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride research. It could be used in the development of new drugs, as it has been found to have anti-inflammatory and anti-oxidant effects. It could also be used in the development of new materials, such as polymers and organic compounds. In addition, it could be used in the development of new diagnostics, as it has been found to bind to metal ions and form complexes. Finally, it could be used in the development of new therapies, as it has been found to have potential anti-cancer effects.
Synthesis Methods
1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride is synthesized through a two-step method. The first step involves the reaction of 4-chloro-1H-pyrrole-2-carboxylic acid (4-Cl-PyCOOH) with 1,4-diazepane-1-carboxylic acid (DzCOOH) in the presence of a base such as potassium carbonate. This reaction produces a 1,4-diazepane-1-carboxylic acid ester of 4-chloro-1H-pyrrole-2-carboxylic acid (Dz-PyCOOEt). The second step involves the reaction of the ester with hydrochloric acid (HCl), which produces 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride (1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride involves the reaction of 4-chloro-1H-pyrrole-2-carboxylic acid with ethylenediamine, followed by acylation with acetic anhydride and subsequent hydrolysis to yield the target compound.", "Starting Materials": [ "4-chloro-1H-pyrrole-2-carboxylic acid", "ethylenediamine", "acetic anhydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 4-chloro-1H-pyrrole-2-carboxylic acid is reacted with ethylenediamine in the presence of sodium hydroxide and diethyl ether to yield 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diaminobutane.", "Step 2: 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diaminobutane is acylated with acetic anhydride in the presence of pyridine to yield 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diacetamidobutane.", "Step 3: 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diacetamidobutane is hydrolyzed with hydrochloric acid to yield 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane.", "Step 4: 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane is treated with hydrochloric acid to yield 1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride." ] } | |
CAS RN |
1838052-75-7 |
Product Name |
1-(4-chloro-1H-pyrrole-2-carbonyl)-1,4-diazepane hydrochloride |
Molecular Formula |
C10H15Cl2N3O |
Molecular Weight |
264.2 |
Purity |
95 |
Origin of Product |
United States |
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